molecular formula C11H20O3 B3161817 Methyl 8-(oxiran-2-yl)octanoate CAS No. 87321-84-4

Methyl 8-(oxiran-2-yl)octanoate

Cat. No. B3161817
CAS RN: 87321-84-4
M. Wt: 200.27 g/mol
InChI Key: JMKMKVPLEQYRBF-UHFFFAOYSA-N
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Description

Methyl 8-(oxiran-2-yl)octanoate , also known as methyl 8-(3-octyloxiran-2-yl)octanoate , is a chemical compound with the molecular formula C₁₉H₃₆O₄ . It belongs to the class of cyclic carbonates and is derived from ricinoleic acid. The compound features an eight-carbon alkyl chain attached to an oxirane (epoxide) ring. The presence of the oxirane group makes it interesting for various applications .


Synthesis Analysis

  • Epoxidation : The epoxy carbonate ester undergoes epoxidation using the performic acid method, resulting in the desired compound .


Molecular Structure Analysis

The molecular structure of Methyl 8-(oxiran-2-yl)octanoate consists of an eight-carbon alkyl chain (octanoate) attached to an oxirane ring. The oxirane ring provides reactivity and interesting stereochemistry . Here’s the simplified structure:


Chemical Reactions Analysis

  • Intramolecular Rearrangement : Under the influence of Lewis acids, it can rearrange intramolecularly to form cyclic carbonates .

Scientific Research Applications

Green Chemistry and Carbonate Synthesis

Methyl 8-(oxiran-2-yl)octanoate has been studied in the context of green chemistry. Researchers have explored its use in the stereoselective preparation of mono-, di-, and tricarbonates under mild conditions . These carbonates are valuable intermediates for various applications, including pharmaceuticals and materials.

Biocarbonates and Sustainable Materials

The compound’s epoxide functionality makes it suitable for biocarbonate synthesis. By reacting with carbon dioxide (CO2), it can form cyclic carbonates. These biocarbonates have applications in sustainable materials, such as biodegradable plastics and coatings . The compound’s unique structure contributes to its favorable reactivity.

Valorization of CO2

Methyl 8-(oxiran-2-yl)octanoate participates in the valorization of CO2. Researchers have investigated its conversion into cyclic carbonates, which serve as potential feedstocks for polymers and other chemicals. This application aligns with efforts to reduce greenhouse gas emissions and utilize CO2 as a resource .

Mechanism of Action

The mechanism of action involves Lewis acid-catalyzed rearrangement of the epoxy carbonate ester. Lewis acids (such as Sc(OTf)₃, Yb(OTf)₃, and ZnBr₂) facilitate the formation of cyclic carbonates through a spiroorthocarbonate intermediate. The oxirane ring opens, leading to the desired product .

properties

IUPAC Name

methyl 8-(oxiran-2-yl)octanoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H20O3/c1-13-11(12)8-6-4-2-3-5-7-10-9-14-10/h10H,2-9H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JMKMKVPLEQYRBF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)CCCCCCCC1CO1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H20O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30448794
Record name Oxiraneoctanoic acid, methyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30448794
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

200.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 8-(oxiran-2-yl)octanoate

CAS RN

87321-84-4
Record name Oxiraneoctanoic acid, methyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30448794
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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